Cas no 893613-41-7 (3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine
• CAS No: 893613-41-7
• MF: C₂₁H₁₉N₃O₃
• MW: 361.393864870071
• MDL: MFCD08056224
• CID: 714585
• PubChem ID: 16740491
• Update Time: 2025-09-28

3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 3-Phenyl-6-(3,4,5-trimethoxyphenyl)pyrazolo[1,5-a]pyrimidine
• 3-PHENYL-6-(3,4,5-TRIMETHOXY-PHENYL)-PYRAZOLO[1,5-A]PYRIMIDINE
• Pyrazolo[1,5-a]pyrimidine,3-phenyl-6-(3,4,5-trimethoxyphenyl)-
• GL-0716
• AKOS005256893
• DTXSID20587545
• 893613-41-7
• MFCD08056224

• MDL： MFCD08056224
• Inchi： 1S/C21H19N3O3/c1-25-18-9-15(10-19(26-2)20(18)27-3)16-11-22-21-17(12-23-24(21)13-16)14-7-5-4-6-8-14/h4-13H,1-3H3
• InChI Key： WGMAXVYWIMCHHQ-UHFFFAOYSA-N
• SMILES： O(C)C1C(=C(C=C(C=1)C1C=NC2=C(C=NN2C=1)C1C=CC=CC=1)OC)OC

Computed Properties

• Exact Mass: 361.14300
• Monoisotopic Mass: 361.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.5
• Topological Polar Surface Area: 57.9Ų

Experimental Properties

• Density: 1.23
• Refractive Index: 1.617
• PSA: 57.88000
• LogP: 4.08910